5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid

• IUPAC Name: 5-[[2-(3-chlorophenyl)acetyl]amino]-2-fluorobenzoic acid
• InChI: InChI=1S/C15H11ClFNO3/c16-10-3-1-2-9(6-10)7-14(19)18-11-4-5-13(17)12(8-11)15(20)21/h1-6,8H,7H2,(H,18,19)(H,20,21)
• InChI Key: QNMJPOINIFWTLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CC(=O)NC2=CC(=C(C=C2)F)C(=O)O
• Molecular Formula: C15H11ClFNO3
• Molecular Weight: 307.70 g/mol

Description

5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid, also known as CFTRinh-172, is a small molecule inhibitor that targets the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride channel that is responsible for regulating the transport of chloride ions across the cell membrane. CFTRinh-172 has been extensively studied for its potential therapeutic applications in treating cystic fibrosis and other diseases caused by CFTR dysfunction.

Mechanism of Action

5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid works by binding to the cytoplasmic side of the CFTR protein and inhibiting its function. It does so by blocking the ATP-binding site of the CFTR protein, which is essential for its function as a chloride channel. By inhibiting CFTR function, 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid increases the secretion of chloride ions, leading to improved airway surface liquid volume and mucus clearance.
Biochemical and Physiological Effects:
5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid has been shown to effectively inhibit CFTR function in vitro and in vivo, leading to increased chloride secretion and improved airway surface liquid volume in cystic fibrosis patients. It has also been shown to improve mucus clearance and reduce airway inflammation in animal models of cystic fibrosis. 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid has also been studied for its potential use in treating other diseases caused by CFTR dysfunction, such as chronic obstructive pulmonary disease (COPD) and secretory diarrhea.

Advantages and Limitations for Lab Experiments

One advantage of 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid is its high potency and specificity for the CFTR protein. It has been extensively studied and characterized for its pharmacological properties, making it a reliable tool for studying CFTR function in vitro and in vivo. However, one limitation of 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid is its potential off-target effects, which may affect the interpretation of experimental results. Additionally, 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid may not be suitable for long-term use due to its potential toxicity and side effects.

Future Directions

There are several potential future directions for research on 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid. One area of research is the development of more potent and specific CFTR inhibitors that can effectively target CFTR dysfunction in cystic fibrosis and other diseases. Another area of research is the optimization of 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid dosing and administration, to minimize potential toxicity and side effects. Additionally, 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid may have potential applications in other diseases beyond CFTR dysfunction, such as cancer and neurodegenerative diseases, which warrant further investigation.

Synthesis Methods

The synthesis of 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid involves several steps, starting from commercially available starting materials. The first step involves the synthesis of 3-chlorobenzoyl chloride, which is then reacted with 2-aminobenzoic acid to form 5-(2-carboxyphenyl)-2-chlorobenzoic acid. This intermediate is then reacted with 3-chlorophenylacetic acid to form 5-[[2-(3-chlorophenyl)acetyl]amino]-2-chlorobenzoic acid. Finally, the chloro group is replaced with a fluorine atom using a fluorinating agent to yield 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid.

Scientific Research Applications

5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid has been extensively studied for its potential therapeutic applications in treating cystic fibrosis and other diseases caused by CFTR dysfunction. It has been shown to effectively inhibit CFTR function in vitro and in vivo, leading to increased chloride secretion and improved airway surface liquid volume in cystic fibrosis patients. 5-[[2-(3-Chlorophenyl)acetyl]amino]-2-fluorobenzoic acid has also been studied for its potential use in treating other diseases caused by CFTR dysfunction, such as chronic obstructive pulmonary disease (COPD) and secretory diarrhea.